N-isopropyl-4-(piperidin-4-ylmethoxy)benzamide hydrochloride
Overview
Description
“N-isopropyl-4-(piperidin-4-ylmethoxy)benzamide hydrochloride” is a chemical compound with the molecular formula C16H25ClN2O2 . It is also known as IVM and is a synthetic antiparasitic drug used to treat parasitic infections in livestock and pets.
Synthesis Analysis
The synthesis of N-isopropyl-4-(piperidin-4-ylmethoxy)benzamide hydrochloride and its derivatives has been studied in the context of their role as activators of hypoxia-inducible factor 1 pathways . The compounds were designed and synthesized based on bioisosterism and pharmacokinetic parameters .Molecular Structure Analysis
The molecular structure of this compound includes a benzamide group attached to a piperidine ring via a methoxy group . The molecular weight of the compound is 312.83 g/mol.Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry due to their presence in various pharmaceuticals. The compound can serve as a starting material for synthesizing a range of piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives have significant pharmacological applications, such as in the development of drugs with improved efficacy and reduced side effects .
Pharmacological Applications
The piperidine moiety is a common feature in FDA-approved drugs and exhibits a wide range of biological activities. N-Isopropyl-4-(piperidin-4-ylmethoxy)benzamidehydrochloride can be utilized to create compounds with potential anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and anticoagulant properties .
Cancer Research
Specific derivatives of the compound have shown promise in cancer research. For instance, N-(piperidin-4-yl) benzamide compounds have been synthesized and investigated for their effects against cancer cells. The structure-activity relationship studies suggest that certain functional groups can enhance the compound’s anticancer properties .
Drug Discovery
The piperidine nucleus is pivotal in drug discovery. Derivatives of N-Isopropyl-4-(piperidin-4-ylmethoxy)benzamidehydrochloride can be explored for their pharmacophoric features, which are essential in the design of new drugs. This includes the exploration of the compound’s use in creating novel therapeutic agents for a variety of diseases .
Antioxidant Properties
Piperidine derivatives are known for their antioxidant properties. Research into the compound’s derivatives could lead to the development of new antioxidants that can help in the prevention of diseases caused by oxidative stress .
Neurological Disorders
Compounds with the piperidine structure have been associated with treatments for neurological disorders. Derivatives of N-Isopropyl-4-(piperidin-4-ylmethoxy)benzamidehydrochloride could be investigated for their potential use in treating conditions such as Alzheimer’s disease, Parkinson’s disease, and other cognitive impairments .
properties
IUPAC Name |
4-(piperidin-4-ylmethoxy)-N-propan-2-ylbenzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2.ClH/c1-12(2)18-16(19)14-3-5-15(6-4-14)20-11-13-7-9-17-10-8-13;/h3-6,12-13,17H,7-11H2,1-2H3,(H,18,19);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQYFALUPFWZNQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=C(C=C1)OCC2CCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.83 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-isopropyl-4-(piperidin-4-ylmethoxy)benzamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-methyl-1H,2H,4H-pyrazolo[3,4-b]pyridin-4-imine](/img/structure/B1426694.png)
![Methyl 2-amino-4-bromobenzo[d]thiazole-6-carboxylate](/img/structure/B1426697.png)
![6-Nitrooxazolo[4,5-b]pyridin-2(3H)-one](/img/structure/B1426705.png)
